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Compound Name: (S)-2-Hydroxypropanamide

Cat. No.: B3165146 Get Quote

Introduction: The Strategic Value of (S)-2-
Hydroxypropanamide in Asymmetric Synthesis
In the landscape of contemporary organic synthesis, the demand for enantiomerically pure

compounds is a constant driving force, particularly in the realms of pharmaceutical and

materials science. Chiral building blocks, which are enantiomerically pure molecules used as

starting materials, are fundamental to the efficient construction of complex stereochemically

defined targets.[1] Among these, (S)-2-Hydroxypropanamide, also known as (S)-lactamide,

has emerged as a highly valuable and versatile synthon. Derived from the readily available and

naturally occurring (S)-lactic acid, it offers a compact scaffold containing two functional groups

—a hydroxyl and an amide—with a defined stereocenter. This unique combination allows for a

diverse range of chemical transformations, making it an attractive starting point for the

synthesis of more complex chiral molecules such as chiral amino alcohols, lactams, and other

nitrogen-containing heterocycles.[2][3] This technical guide provides an in-depth exploration of

the applications of (S)-2-Hydroxypropanamide, complete with detailed protocols and expert

insights into its use as a strategic chiral building block.

Physicochemical Properties and Handling
(S)-2-Hydroxypropanamide is a white crystalline solid with a melting point in the range of 73-

76 °C.[4] Its molecular formula is C₃H₇NO₂, and its structure features a stereogenic center at

the C-2 position. The presence of both hydroxyl and amide functionalities allows for hydrogen

bonding, contributing to its solid state and solubility in polar solvents.[4]
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Property Value

Molecular Formula C₃H₇NO₂

Molecular Weight 89.09 g/mol

CAS Number 89673-71-2

Appearance White crystalline solid

Melting Point 73-76 °C

Handling and Storage: (S)-2-Hydroxypropanamide should be stored in a cool, dry place,

away from incompatible materials such as strong oxidizing agents. Standard laboratory

personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn

when handling this compound.

Key Synthetic Applications and Methodologies
The synthetic utility of (S)-2-Hydroxypropanamide stems from the selective manipulation of its

hydroxyl and amide groups. These transformations allow for the introduction of new

functionalities and the construction of complex molecular architectures with retention of the

original stereochemistry.

Synthesis of Chiral 1,2-Amino Alcohols
One of the most powerful applications of (S)-2-Hydroxypropanamide derivatives is in the

synthesis of enantiomerically pure 1,2-amino alcohols. These motifs are prevalent in a vast

number of natural products and pharmaceuticals. A robust method involves the N-alkylation or

N-acylation of the lactamide followed by the reduction of the amide functionality.

The reduction of an amide to an amine is a challenging transformation that often requires harsh

reducing agents. The use of borane-methyl sulfide complex (BMS) in the presence of a Lewis

acid, such as boron trifluoride etherate, provides a milder and more efficient method for this

conversion. The Lewis acid coordinates to the amide oxygen, increasing its electrophilicity and

facilitating the hydride attack from the borane. This method is particularly advantageous as it

typically proceeds without racemization of the adjacent stereocenter.
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Step 1: N-Alkylation

Step 2: Reduction

(S)-2-Hydroxypropanamide

N-Alkyl-(S)-2-Hydroxypropanamide

  NaH, R-X, THF 

N-Alkyl-(S)-2-Hydroxypropanamide

Chiral 1,2-Amino Alcohol

  BH3·SMe2, BF3·OEt2, THF  
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Step 1: Acylation

Step 2: Diastereoselective Alkylation

Step 3: Auxiliary Cleavage

(S)-2-Hydroxypropanamide

N-Acyl-(S)-2-Hydroxypropanamide

  RCOCl, Pyridine, DCM 

N-Acyl-(S)-2-Hydroxypropanamide

Diastereomerically Enriched Product

  LDA, R'-X, THF, -78°C  

Diastereomerically Enriched Product

Chiral Carboxylic Acid

  LiOH, H2O/THF  

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Block in Modern Organic Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3165146#s-2-hydroxypropanamide-as-a-chiral-
building-block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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